Cas no 1261810-85-8 (5-Amino-2-iodobenzyl bromide)

• Product Name: 5-Amino-2-iodobenzyl bromide
• CAS No: 1261810-85-8
• MF: C₇H₇BrIN
• MW: 311.94565320015
• CID: 4793939
• Update Time: 2025-06-14

5-Amino-2-iodobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-iodobenzyl bromide

• Inchi： 1S/C7H7BrIN/c8-4-5-3-6(10)1-2-7(5)9/h1-3H,4,10H2
• InChI Key： YOHMNYFUSTWXDK-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1CBr)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Additional information on 5-Amino-2-iodobenzyl bromide

Recent Advances in the Application of 5-Amino-2-iodobenzyl bromide (CAS: 1261810-85-8) in Chemical Biology and Pharmaceutical Research

5-Amino-2-iodobenzyl bromide (CAS: 1261810-85-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of targeted therapeutics and diagnostic agents. Recent studies have highlighted its utility in cross-coupling reactions, radiopharmaceutical synthesis, and as a building block for novel drug candidates. This research brief consolidates the latest findings on this compound, emphasizing its chemical properties, synthetic applications, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-Amino-2-iodobenzyl bromide in the synthesis of selective kinase inhibitors. The compound's iodine moiety facilitated efficient Suzuki-Miyaura cross-coupling reactions, enabling the rapid generation of diverse compound libraries for high-throughput screening. Researchers noted its stability under standard reaction conditions and high yields (>85%) in palladium-catalyzed transformations, making it a preferred choice for medicinal chemistry applications.

In radiopharmaceutical development, 5-Amino-2-iodobenzyl bromide has shown promise as a precursor for radioiodinated compounds. A recent Nuclear Medicine and Biology publication (2024) detailed its use in synthesizing PET tracers targeting neurodegenerative diseases. The amino group allowed for straightforward conjugation with targeting vectors, while the benzyl bromide functionality enabled efficient radiolabeling. This dual functionality positions the compound as particularly valuable for theranostic applications.

Emerging research in chemical biology has explored the compound's potential in targeted protein degradation. A 2024 ACS Chemical Biology study utilized 5-Amino-2-iodobenzyl bromide as a linker in PROTAC (Proteolysis Targeting Chimera) design. The compound's structural features enabled optimal spacing between the E3 ligase binder and the target protein binder, with the iodine atom serving as a convenient handle for further modifications. This application demonstrates the compound's versatility in modern drug discovery paradigms.

From a safety and handling perspective, recent material safety data sheets (2024 updates) emphasize proper storage conditions for 5-Amino-2-iodobenzyl bromide, recommending protection from light and moisture due to potential degradation pathways. The compound's reactivity profile has been thoroughly characterized, with particular attention to its lachrymatory properties and appropriate handling procedures in laboratory settings.

Looking forward, the unique chemical properties of 5-Amino-2-iodobenzyl bromide continue to inspire innovative applications across multiple pharmaceutical research areas. Its combination of reactive handles (bromide and iodide) with an amino group for derivatization makes it particularly valuable for combinatorial chemistry approaches. Ongoing research is exploring its use in DNA-encoded library synthesis and as a scaffold for covalent inhibitor development, suggesting this compound will remain relevant in chemical biology research for the foreseeable future.